![molecular formula C22H24N2O4S2 B2618039 (3-Amino-5-((4-ethoxyphenyl)amino)-4-(ethylsulfonyl)thiophen-2-yl)(p-tolyl)methanone CAS No. 890792-64-0](/img/structure/B2618039.png)
(3-Amino-5-((4-ethoxyphenyl)amino)-4-(ethylsulfonyl)thiophen-2-yl)(p-tolyl)methanone
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Description
(3-Amino-5-((4-ethoxyphenyl)amino)-4-(ethylsulfonyl)thiophen-2-yl)(p-tolyl)methanone is a useful research compound. Its molecular formula is C22H24N2O4S2 and its molecular weight is 444.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Molecular Synthesis and Characterization: Compounds similar to "(3-Amino-5-((4-ethoxyphenyl)amino)-4-(ethylsulfonyl)thiophen-2-yl)(p-tolyl)methanone" have been synthesized and characterized using techniques like FTIR, NMR, and mass spectrometry. For example, the synthesis of (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone was optimized using density functional theory, indicating the importance of such compounds in understanding molecular structure and function (FathimaShahana & Yardily, 2020).
Molecular Docking and Biological Activity
- Molecular Docking for Antiviral Activity: Studies on similar thiophene derivatives have employed molecular docking to predict antiviral activity and understand the pharmacokinetic behavior of these compounds. Such approaches are crucial for the development of new therapeutic agents (FathimaShahana & Yardily, 2020).
Computational Chemistry
- Density Functional Theory (DFT) Calculations: Research involving similar compounds has utilized DFT calculations to analyze stability, intermolecular charge transfer, and molecular orbitals. This computational approach aids in understanding the electronic properties and reactivity of these compounds, which is essential for designing drugs and materials with specific functions (Shahana & Yardily, 2020).
Properties
IUPAC Name |
[3-amino-5-(4-ethoxyanilino)-4-ethylsulfonylthiophen-2-yl]-(4-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S2/c1-4-28-17-12-10-16(11-13-17)24-22-21(30(26,27)5-2)18(23)20(29-22)19(25)15-8-6-14(3)7-9-15/h6-13,24H,4-5,23H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTXILHSRKNBVFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)C)N)S(=O)(=O)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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